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Compound of Interest

Compound Name: tert-Butyl 4-aminobenzoate

Cat. No.: B108570

Essential Safety and Handling Guide for tert-
Butyl 4-aminobenzoate

For Researchers, Scientists, and Drug Development Professionals
This guide provides crucial safety protocols and logistical information for the handling and

disposal of tert-Butyl 4-aminobenzoate (CAS: 18144-47-3). Adherence to these procedures is
essential for ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

tert-Butyl 4-aminobenzoate is classified as a hazardous substance that can cause skin
irritation, serious eye irritation, and potential respiratory irritation.[1][2][3][4] Therefore, the use
of appropriate Personal Protective Equipment (PPE) is mandatory to minimize exposure risk.

Recommended Personal Protective Equipment (PPE)
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Protection Type

Specific Recommendations

Standards

Eye/Face Protection

Safety glasses with side-
shields, tightly fitting safety
goggles, or a face shield.[1][2]
[41[5]

EN166 (EU) or NIOSH (US)
approved.[1]

Skin Protection

Chemical-resistant gloves
(nitrile rubber, butyl rubber,
polychloroprene), lab coat,
overalls, and in case of
potential splashing, a PVC
apron.[1][2][4][6]

Inspect gloves for degradation

before use.[6]

Respiratory Protection

For nuisance dust exposure:
N95 (US) or P1 (EU)
particulate respirator. For
higher potential exposure or if
exposure limits are exceeded:
A full-face respirator with
appropriate cartridges (e.g.,
OV/AG/P99 in the US or
ABEK-P2 in the EU).[1][4]

Use NIOSH (US) or CEN (EU)

approved respirators.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of tert-Butyl 4-aminobenzoate is

provided below for easy reference.
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Property Value

Appearance White to off-white solid or crystalline powder.[1]
[7]

Molecular Formula C11H1sNO2.[2][7][8]

Molecular Weight 193.24 g/mol .[8]

Melting Point 108-110 °C.[1][8]

Boiling Point 322.4 °C at 760 mmHg.[8]

CAS Number 18144-47-3.[2]

Operational Plan: Handling and Storage

A systematic approach to handling and storage is critical for safety.
Step-by-Step Handling Procedure:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[9]

o Ventilation: Always handle tert-Butyl 4-aminobenzoate in a well-ventilated area, preferably
within a chemical fume hood with appropriate exhaust ventilation.[1][2]

e Donning PPE: Put on all required PPE as detailed in the table above.
» Dispensing: Avoid creating dust when weighing or transferring the solid material.[1][6]

» Contact Avoidance: Prevent all personal contact with the substance, including inhalation of
dust and contact with skin and eyes.[6]

» Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1][2] Remove
and properly store or dispose of contaminated PPE.[10]

Storage Conditions:

» Store in a cool, dry, and well-ventilated place.[1][8]
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o Keep the container tightly closed to prevent exposure to air and moisture.[1]
e The substance is sensitive to air and carbon dioxide; consider storing under an inert gas.[1]
o Store away from incompatible materials such as strong oxidizing agents.[1]

Emergency and First Aid Plan

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o ) ) ) )
respiration. Seek immediate medical attention.

[1]

Immediately remove all contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact o
and plenty of water. If skin irritation occurs, seek

medical attention.[1][2]

Rinse cautiously with plenty of water for at least
15 minutes, holding the eyelids open. Remove

Eye Contact contact lenses if present and easy to do.
Continue rinsing and seek immediate medical
attention.[1][2]

Do NOT induce vomiting. Rinse the mouth with
_ water. Never give anything by mouth to an
Ingestion _ _ , i
unconscious person. Seek immediate medical

attention.[1]

Accidental Release and Disposal Plan

Proper containment and disposal are necessary to mitigate environmental contamination and
further exposure.

Accidental Release Protocol:
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e Evacuate: Clear the area of all personnel.
o Ventilate: Ensure the area is well-ventilated.

o Containment: Wearing full PPE, prevent the spread of the dust. Do not allow the substance
to enter drains.[1]

o Clean-up: Carefully sweep or shovel the spilled material into a suitable, labeled, and closed
container for disposal. Avoid generating dust during this process.[1][2]

Disposal Plan:

o All waste, including surplus material and contaminated packaging, must be disposed of in
accordance with local, state, and federal regulations.[6]

e |tis recommended to use a licensed professional waste disposal service.[1]

e One approved method of disposal is to dissolve or mix the material with a combustible
solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

[1]

o Contaminated packaging should be treated as unused product.[1]

Experimental Workflow and Safety Logic
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Workflow for Safe Handling of tert-Butyl 4-aminobenzoate

Preparation Phase Emergency Procedures

Assess Hazards
(Skin/Eye/Respiratory Iritant)

Exposure Event
(Inhalation, Skin/Eye Contact, Ingestion)

Accidental Release

Post-Handling & Storage
A
Select & Inspect PPE Administer First Aid Contain Spill & Clean Up.
(Gloves, Goggles, Respirator) :‘ Wash Hands Thoroughly (See Table 4) (Using Full PPE)
Collect Waste for Disposal
Disposal
Y
Veriy Engineering Controls Store in Cool, Dry, Ventilated Area ' Collect Waste
(Fume Hood, Eyewash Station) (Tightly Closed Container) Decontaminate/Dispose of PPE Saat M EAETIED (Surplus Chemical, Contaminated items)
Proceed to Handling For next use

Handling Phase

—

Handle in Fume Hood

Complete Handiing Dnspu:: Sﬂ;v:.;;:r;sj:ﬁ g:sn)tmmm

Avoid Dust Generation

Prevent Skin/Eye Contact

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of tert-Butyl 4-aminobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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